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Compound of Interest

Compound Name: Molybdenum-98

Cat. No.: B081979

This technical guide provides an in-depth exploration of the discovery and history of the
Molybdenum-98 (°8Mo) isotope. Aimed at researchers, scientists, and drug development
professionals, this document details the isotope's fundamental properties, the evolution of its
detection, and its significance in various scientific fields.

Introduction to Molybdenum and its Isotopes

Molybdenum (Mo) is a silvery-white, hard metallic transition element with the atomic number
42.[1][2] It is chemically unreactive and is not affected by most acids, though it oxidizes at high
temperatures.[2] The name "molybdenum” is derived from the Ancient Greek word "molybdos,"
meaning lead, as its ores were historically confused with lead ores.[3][4][5] While molybdenum
minerals have been known for centuries, the element was officially discovered in 1778 by the
Swedish chemist Carl Wilhelm Scheele, who determined that molybdenite was a sulfide
compound of a previously unidentified element.[4][5][6] The metal was first isolated in an
impure form in 1781 by Peter Jacob Hjelm.[3][4][5][6]

Molybdenum has 39 known isotopes, with atomic masses ranging from 81 to 119, and 13
metastable nuclear isomers.[3][7] Seven of these isotopes occur naturally: ®2Mo, °*Mo, °>Mo,
%Mo, °’Mo, °8Mo, and 1°°Mo.[3][7] Among these, Molybdenum-98 is the most abundant.[3][7]

The Discovery of Molybdenum-98

The year of discovery for the Molybdenum-98 isotope is cited as 1930.[8] This discovery was
part of a broader scientific endeavor in the early 20th century to identify and characterize the
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isotopic compositions of elements, a field that was revolutionized by the development of mass
spectrometry. While specific details of the initial experiment that identified °8Mo are not readily
available in contemporary literature, the techniques of the era, pioneered by scientists like
Francis W. Aston, involved the use of mass spectrographs to separate and detect isotopes
based on their mass-to-charge ratios.

Quantitative Properties of Molybdenum-98

Molybdenum-98 is a stable isotope, meaning it does not undergo radioactive decay.[2] Its
stability and high natural abundance make it a significant component of natural molybdenum.
The key nuclear and physical properties of Molybdenum-98 are summarized in the table

below.
Property Value
Symbol 28Mo
Atomic Number (2) 42[2][8]
Mass Number (A) 98[2][8]
Neutron Number (N) 56[2][8]
Natural Abundance 24.13% - 24.3%[3][8][9][10]
Atomic Mass 97.90540482 Da[?]
Isotopic Mass 97.905405(3) u[8]
Half-life Stable[2][8]
Spin and Parity 0+[8]
Nuclear Binding Energy 846.24519677 MeV (per nucleus)[8]
Mass Excess -88.111723 MeV[9]

Modern Experimental Protocols for Isotopic
Analysis
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The precise measurement of molybdenum isotope ratios is crucial for various applications in
geochemistry and nuclear science. Modern analytical techniques offer high precision and
accuracy.

Sample Preparation and Molybdenum Separation

A critical step in the analysis of molybdenum isotopes is the thorough separation of Mo from
the sample matrix to avoid isobaric interferences (e.g., from Zirconium and Ruthenium) and
matrix effects.[11] A commonly employed method is a three-stage ion-exchange
chromatography.[11]

Protocol for Molybdenum Separation:

Sample Dissolution: The sample (e.g., geological or uranium-rich material) is dissolved, often
using strong acids like aqua regia.[12]

» Anion Exchange Chromatography (Stage 1): The dissolved sample is loaded onto an anion
exchange resin (e.g., AG1-X8). Major elements are eluted, while molybdenum is retained.
[11]

o Cation Exchange Chromatography (Stage 2): A specific cationic resin (e.g., TRU-Spec) is
used to further isolate molybdenum from interfering elements like ruthenium.[11]

» Anion Exchange Chromatography (Stage 3): A final anion exchange step is performed to
remove any remaining impurities and collect the purified molybdenum fraction.[11]

This multi-stage process ensures a high degree of purification with Mo yields typically ranging
from 42% to 80%.[11]

Isotopic Measurement by MC-ICP-MS

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the
predominant technique for high-precision measurement of molybdenum isotope ratios.[13]

MC-ICP-MS Workflow:

e Sample Introduction: The purified molybdenum sample, at a concentration of approximately
30 ng/ml, is introduced into the plasma source of the mass spectrometer.[11]
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« lonization: The sample is atomized and ionized in a high-temperature argon plasma.

e Mass Separation: The ions are accelerated and passed through a magnetic field, which
separates them based on their mass-to-charge ratio.

o Detection: The ion beams of the different molybdenum isotopes are simultaneously collected
by a series of Faraday cup detectors.[14]

o Data Correction: Instrumental and chemical mass-dependent fractionations are corrected
using a double-spike method, typically a mixture of °’Mo and 1°°Mo.[11] Isotopic
compositions are reported in delta-notation (6°2Mo) relative to a reference standard, such as
NIST SRM 3134.[13][15]

Sample Preparation

Three-Stage
Dissolution
4.{ (e.0. Aqua Regia) CIon—Exchange

MC-ICP-MS Analysis

Purified Mo
Solution (~30 ng/mi)

Mass Separation Simultaneous Detection
(Magnetic Sector) (Faraday Collectors)

Geological or
Uranium-Rich Sample

Sample Introduction }—»

lonization in
Argon Plasma

Data Acquisition
& Correction

Click to download full resolution via product page
Workflow for Molybdenum Isotope Analysis by MC-ICP-MS.

Historical Timeline of Molybdenum and °8Mo

The journey from the initial misidentification of molybdenum ore to the precise characterization
of its isotopes spans over a century of scientific advancement.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubs.geoscienceworld.org/gsa/geology/article-abstract/35/8/703/129948/Molybdenum-isotope-variations-in-molybdenite-Vapor
https://www.researchgate.net/publication/280314447_Enhanced_method_for_molybdenum_separation_and_isotopic_determination_in_uranium-rich_materials_and_geological_samples
https://ora.ox.ac.uk/objects/uuid:edc647b3-3b7b-4007-8b6d-3ac584be4f00/files/m1f9f2e8a40f6b88e1c899b4f8bd6a210
https://www.geochemicalperspectivesletters.org/article2005/
https://www.benchchem.com/product/b081979?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

18th Century

1778
Qjarl Wilhelm Scheele identifies Molybdenite as an ore of a new elementj

'

1781
G’eter Jacob Hjelm isolates an impure form of Molybdenum metalj

20th Century

1930
Molybdenum-98 isotope is discovered.

;

1960s
[Analysis of Mo isotopes by Thermal Ionization Mass Spectrometry (TTMS) beginsj

'

1990s
deent of Multi-Collector ICP-MS (MC-ICP-MS) improves precision of Mo isotope analysisj

Click to download full resolution via product page

Key milestones in the history of Molybdenum and its isotopes.

Significance and Applications of Molybdenum-98

While Molybdenum-98 itself is a stable isotope, it plays a crucial role as a precursor in the
production of the medically significant radioisotope Technetium-99m (°°™Tc).

Production of Molybdenum-99

The most common application involving molybdenum isotopes is related to Molybdenum-99
(°°*Mo).[3][7] °°Mo is the parent radioisotope to the short-lived gamma-emitting daughter
radioisotope Technetium-99m, which is a nuclear isomer used in a vast number of medical
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imaging procedures.[3][7][16] One of the methods for producing °°Mo is through the neutron
activation of Molybdenum-98.[17][18] In this process, a °8Mo target is irradiated with neutrons
in a nuclear reactor.[18] The °8Mo nucleus captures a neutron and is transmuted into °°Mo.

Although the fission of Uranium-235 is currently the primary source of ®®Mo, the use of
enriched °8Mo targets is being explored as an alternative to reduce reliance on highly enriched
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Pathway from Molybdenum-98 to Technetium-99m.

Conclusion

From its discovery in 1930 to its modern-day applications, Molybdenum-98 has proven to be
an isotope of significant scientific interest. As the most abundant stable isotope of
molybdenum, it serves as a crucial starting material for the production of medical radioisotopes

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Molybdenum
https://www.wechemglobal.com/molybdenum-98/
https://www.ncbi.nlm.nih.gov/books/NBK215133/
https://www.benchchem.com/product/b081979?utm_src=pdf-body
https://prezi.com/kxseljr9bhrj/production-use-and-disposal-of-molybdenum-99technetium-99/
https://www.ncbi.nlm.nih.gov/books/NBK396163/
https://www.ncbi.nlm.nih.gov/books/NBK396163/
https://www.researchgate.net/publication/233473475_Medical_Isotope_Production_Can_Enriched_Molybdenum-98_Replace_Enriched_Uranium
https://www.benchchem.com/product/b081979?utm_src=pdf-body-img
https://www.benchchem.com/product/b081979?utm_src=pdf-body
https://www.benchchem.com/product/b081979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

that are indispensable in diagnostic medicine. The continuous refinement of analytical
techniques, such as MC-ICP-MS, allows for increasingly precise measurements of ®®Mo and
other molybdenum isotopes, furthering our understanding of geological and cosmochemical
processes. The history of Molybdenum-98 is a testament to the progress of nuclear physics
and analytical chemistry, and its future applications, particularly in the realm of sustainable
medical isotope production, remain a promising area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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